1-[7-(4-Methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxylic acid

• IUPAC Name: 1-[7-(4-methylphenyl)-4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxylic acid
• InChI: InChI=1S/C19H19N3O3S/c1-11-4-6-12(7-5-11)14-10-26-16-15(14)20-19(21-17(16)23)22-8-2-3-13(9-22)18(24)25/h4-7,10,13H,2-3,8-9H2,1H3,(H,24,25)(H,20,21,23)
• InChI Key: LNIDDYOTENEZNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=C2N=C(NC3=O)N4CCCC(C4)C(=O)O
• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a thieno[3,2-d]pyrimidin-2-yl group, a piperidine ring, and a carboxylic acid group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thieno[3,2-d]pyrimidin-2-yl group suggests that the compound could have interesting electronic properties.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the carboxylic acid group could undergo reactions such as esterification or amide formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the carboxylic acid group could make the compound acidic.

Scientific Research Applications

Anticancer Potential

Indole-based compounds often possess anticancer properties. While specific studies on our compound are scarce, related structures have shown promise:

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Antileishmanial and Antimalarial Activities

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Antidiabetic and Antitubercular Potential

Given the diverse activities of indole derivatives, it’s plausible that our compound may exhibit antidiabetic or antitubercular effects. Future studies should explore these areas.

Future Directions

Compounds with similar structures have been studied for their therapeutic potential, suggesting that this compound could also have interesting biological properties. Future research could focus on exploring these properties and developing potential applications for this compound.

Mechanism of Action

Target of Action

The primary targets of the compound are currently unknown. The compound belongs to the class of thieno[3,2-d]pyrimidines, which are known for their diverse biological activities . .

Mode of Action

Thieno[3,2-d]pyrimidines are known to interact with various biological targets, leading to changes in cellular processes

Biochemical Pathways

Thieno[3,2-d]pyrimidines are known to be involved in a variety of biological activities, suggesting that they may affect multiple pathways

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Given the diverse biological activities of thieno[3,2-d]pyrimidines , it is likely that this compound could have multiple effects at the molecular and cellular levels